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Compound of Interest

Compound Name:

(3R,4R)-4-(Benzyloxy)-3-((tert-

butoxycarbonyl)amino)pentanoic

acid

Cat. No.: B558353 Get Quote

An In-depth Technical Guide on (3R,4R)-4-(benzyloxy)-3-((tert-
butoxycarbonyl)amino)pentanoic acid

For Researchers, Scientists, and Drug Development
Professionals
(3R,4R)-4-(benzyloxy)-3-((tert-butoxycarbonyl)amino)pentanoic acid is a valuable synthetic

intermediate, primarily utilized in the fields of peptide synthesis and drug discovery.[1] As a

derivative of the amino acid threonine, its stereochemically defined structure makes it a critical

building block for creating complex peptides and other biologically active molecules where

precise three-dimensional arrangement is essential.[2] The presence of the tert-butoxycarbonyl

(Boc) protecting group on the amino function and the benzyl (Bzl) ether protecting the hydroxyl

group allows for orthogonal synthesis strategies, a cornerstone of modern peptide chemistry.

Core Chemical and Physical Properties
The physicochemical properties of (3R,4R)-4-(benzyloxy)-3-((tert-
butoxycarbonyl)amino)pentanoic acid are crucial for its handling, storage, and application in

synthetic protocols. The available data is summarized in the table below.
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Property Value Source(s)

IUPAC Name

(3R,4R)-4-(Benzyloxy)-3-{[(2-

methylpropan-2-

yl)oxy]carbonylamino}pentanoi

c acid

N/A

CAS Number 254101-11-6 [2]

Molecular Formula C₁₇H₂₅NO₅ [1]

Molecular Weight 335.39 g/mol [1]

Appearance
Viscous Liquid, Light yellow to

yellow
[2]

Storage Conditions

Store at -20°C for long-term (3

years), 4°C for short-term (2

years). In solvent, -80°C for 6

months, -20°C for 1 month.

[2]

Application in Peptide Synthesis
The primary application of this compound is as a protected amino acid derivative in Solid-

Phase Peptide Synthesis (SPPS). The Boc and benzyl protecting groups are key to its utility. In

Boc-based SPPS, the Boc group provides temporary protection of the N-terminus and can be

removed with mild acid, while the benzyl group offers more robust protection of the side chain,

requiring stronger acidic conditions for cleavage. This differential stability is fundamental to the

stepwise assembly of peptide chains.

Below is a generalized workflow illustrating the use of such a protected amino acid in SPPS.
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Fig. 1: Generalized workflow for Solid-Phase Peptide Synthesis (SPPS) utilizing a protected
amino acid building block.

Experimental Protocols
While a specific, detailed synthesis protocol for (3R,4R)-4-(benzyloxy)-3-((tert-
butoxycarbonyl)amino)pentanoic acid is not readily available in the public literature, a

general strategy for the synthesis of protected threonine derivatives can be inferred from

established organic chemistry principles. The synthesis would likely involve the protection of

the amino and hydroxyl groups of a suitable threonine precursor.

Generalized Synthetic Strategy
The synthesis of protected amino acids like the title compound is a multi-step process requiring

careful control of reaction conditions to ensure the desired stereochemistry is maintained.

Below is a conceptual outline.
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Fig. 2: Conceptual synthetic pathway for a protected threonine derivative.

Note on Methodologies: The specific reagents and conditions for each step would need to be

optimized. For example, the protection of the amino group is typically carried out using di-tert-

butyl dicarbonate ((Boc)₂O) in the presence of a base. The benzylation of the hydroxyl group

could be achieved using benzyl bromide and a suitable base, such as sodium hydride. The final

pentanoic acid structure suggests that the synthesis might start from a different precursor or
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involve chain extension reactions. Without a specific published procedure, this remains a

generalized representation.

Conclusion
(3R,4R)-4-(benzyloxy)-3-((tert-butoxycarbonyl)amino)pentanoic acid is a specialized

chemical entity whose value lies in its carefully protected functional groups and defined

stereochemistry. For researchers in drug development and peptide synthesis, it serves as a

crucial component for the construction of complex molecular architectures. While detailed

experimental data and synthesis protocols are not widely disseminated, its structural similarity

to other protected threonine derivatives provides a strong basis for its effective application in

established synthetic workflows like SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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